Cas no 1936601-92-1 (5-bromo-2-cyanophenyl chloroformate)

• Product Name: 5-bromo-2-cyanophenyl chloroformate
• CAS No: 1936601-92-1
• Molecular Formula: C₈H₃BrClNO₂
• Molecular Weight: 260.471920251846
• CID: 6025757
• PubChem ID: 131208454

5-bromo-2-cyanophenyl chloroformate Properties

Names and Identifiers

• 5-bromo-2-cyanophenyl chloroformate
• Carbonochloridic acid, 5-bromo-2-cyanophenyl ester
• 5-Bromo-2-cyanophenylchloroformate
• 1936601-92-1
• EN300-1613072

• InChIKey： KJTPKMWFRHAREV-UHFFFAOYSA-N
• Inchi： 1S/C8H3BrClNO2/c9-6-2-1-5(4-11)7(3-6)13-8(10)12/h1-3H
• SMILES： C(Cl)(OC1=CC(Br)=CC=C1C#N)=O

Computed Properties

• Exact Mass: 258.90357g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 258.90357g/mol
• Heavy Atom Count: 13
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Boiling Point: 328.0±32.0 °C(Predicted)
• Density: 1.80±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds